Cas no 1593009-54-1 (3-[(4-Methoxybutan-2-yl)oxy]azetidine)
3-[(4-Methoxybutan-2-yl)oxy]azetidine Chemical and Physical Properties
Names and Identifiers
-
- 3-[(4-methoxybutan-2-yl)oxy]azetidine
- 1593009-54-1
- EN300-1146419
- 3-[(4-Methoxybutan-2-yl)oxy]azetidine
-
- Inchi: 1S/C8H17NO2/c1-7(3-4-10-2)11-8-5-9-6-8/h7-9H,3-6H2,1-2H3
- InChI Key: PGAXHKCFUMZJMK-UHFFFAOYSA-N
- SMILES: O(C(C)CCOC)C1CNC1
Computed Properties
- Exact Mass: 159.125928785g/mol
- Monoisotopic Mass: 159.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 30.5Ų
3-[(4-Methoxybutan-2-yl)oxy]azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1146419-0.05g |
3-[(4-methoxybutan-2-yl)oxy]azetidine |
1593009-54-1 | 0.05g |
$1129.0 | 2023-05-26 | ||
| Enamine | EN300-1146419-0.1g |
3-[(4-methoxybutan-2-yl)oxy]azetidine |
1593009-54-1 | 0.1g |
$1183.0 | 2023-05-26 | ||
| Enamine | EN300-1146419-0.25g |
3-[(4-methoxybutan-2-yl)oxy]azetidine |
1593009-54-1 | 0.25g |
$1235.0 | 2023-05-26 | ||
| Enamine | EN300-1146419-0.5g |
3-[(4-methoxybutan-2-yl)oxy]azetidine |
1593009-54-1 | 0.5g |
$1289.0 | 2023-05-26 | ||
| Enamine | EN300-1146419-1.0g |
3-[(4-methoxybutan-2-yl)oxy]azetidine |
1593009-54-1 | 1g |
$1343.0 | 2023-05-26 | ||
| Enamine | EN300-1146419-2.5g |
3-[(4-methoxybutan-2-yl)oxy]azetidine |
1593009-54-1 | 2.5g |
$2631.0 | 2023-05-26 | ||
| Enamine | EN300-1146419-5.0g |
3-[(4-methoxybutan-2-yl)oxy]azetidine |
1593009-54-1 | 5g |
$3894.0 | 2023-05-26 | ||
| Enamine | EN300-1146419-10.0g |
3-[(4-methoxybutan-2-yl)oxy]azetidine |
1593009-54-1 | 10g |
$5774.0 | 2023-05-26 |
3-[(4-Methoxybutan-2-yl)oxy]azetidine Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 3-[(4-Methoxybutan-2-yl)oxy]azetidine
Introduction to 3-[(4-Methoxybutan-2-yl)oxy]azetidine (CAS No. 1593009-54-1) and Its Emerging Applications in Chemical Biology
The compound 3-[(4-Methoxybutan-2-yl)oxy]azetidine (CAS No. 1593009-54-1) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural features and promising biological activities. This azetidine derivative, featuring a 4-methoxybutan-2-yl side chain linked through an oxygen atom, has garnered significant attention due to its potential applications in drug discovery, medicinal chemistry, and synthetic biology. The presence of both azetidine and methoxybutyl moieties introduces a rich chemical space for modulating biological targets, making it a valuable scaffold for developing novel therapeutic agents.
In recent years, the pharmaceutical industry has increasingly focused on exploring heterocyclic compounds as pharmacophores due to their inherent biological activity and structural diversity. Azetidine derivatives, in particular, have been extensively studied for their role in modulating enzyme activity, receptor binding, and cellular signaling pathways. The introduction of an ether linkage in 3-[(4-Methoxybutan-2-yl)oxy]azetidine not only enhances its solubility but also allows for further functionalization, enabling the design of molecules with tailored properties.
One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The 4-methoxybutan-2-yl group provides a flexible alkyl chain that can be modified to optimize pharmacokinetic properties, while the azetidine ring serves as a core structure capable of interacting with biological targets. This combination has made 3-[(4-Methoxybutan-2-yl)oxy]azetidine a subject of interest in the development of small-molecule inhibitors and agonists.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with high accuracy. Molecular docking studies have suggested that derivatives of 3-[(4-Methoxybutan-2-yl)oxy]azetidine may exhibit inhibitory activity against various enzymes implicated in diseases such as cancer, inflammation, and metabolic disorders. For instance, modifications targeting the 4-methoxybutan-2-yl moiety have shown promise in disrupting protein-protein interactions critical for tumor progression.
The synthesis of 3-[(4-Methoxybutan-2-yl)oxy]azetidine itself presents an intriguing challenge due to the need for precise functional group manipulation while maintaining structural integrity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and enantioselective synthesis, have been employed to achieve high yields and enantiopurity. These techniques not only streamline the production process but also open avenues for generating libraries of analogs for high-throughput screening.
In the context of drug discovery, the versatility of 3-[(4-Methoxybutan-2-yl)oxy]azetidine extends beyond mere inhibition; it also serves as a scaffold for developing prodrugs that can enhance bioavailability or target specific tissues. The ether linkage is particularly amenable to hydrolysis under physiological conditions, releasing active metabolites with improved pharmacological profiles. This property has been exploited in designing next-generation therapeutics aimed at prolonged action or targeted delivery.
Furthermore, the growing interest in biologics has prompted exploration into conjugating 3-[(4-Methoxybutan-2-yl)oxy]azetidine with peptides or nucleic acids to develop novel biopharmaceuticals. Such conjugates could leverage the structural advantages of azetidine derivatives while incorporating therapeutic payloads capable of modulating immune responses or gene expression. Preliminary studies have shown that these conjugates exhibit enhanced stability and targeted delivery profiles compared to free small molecules.
The role of 3-[(4-Methoxybutan-2-yl)oxy]azetidine in medicinal chemistry is further underscored by its potential as an intermediate in synthesizing more complex heterocycles. The azetidine ring can undergo further functionalization via nucleophilic substitution or cyclization reactions, allowing chemists to explore diverse chemical spaces. This adaptability has made it a valuable tool for medicinal chemists seeking to develop novel scaffolds with unique biological activities.
As computational methods continue to evolve, so does our ability to predict the behavior of complex molecules like 3-[(4-Methoxybutan-2-yl)oxy]azetidine. Machine learning algorithms trained on large datasets have demonstrated remarkable accuracy in identifying promising candidates for further experimental validation. This synergy between computational modeling and experimental chemistry accelerates the drug discovery pipeline significantly.
The future prospects for 3-[(4-Methoxybutan - 2 - yl ) oxy ] az etid ine are bright, with ongoing research exploring its potential applications in personalized medicine and targeted therapy. Its unique structural features make it an ideal candidate for developing bespoke therapeutics tailored to individual patient needs. As our understanding of disease mechanisms deepens, so too does our appreciation for molecules like this one that bridge the gap between chemistry and biology.
1593009-54-1 (3-[(4-Methoxybutan-2-yl)oxy]azetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)